Cas no 724741-00-8 (methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate)

• Product Name: methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate
• CAS No: 724741-00-8
• MF: C₂₇H₂₅NO₆
• MW: 459.49050784111
• CID: 5554656
• Update Time: 2025-05-20

methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate
• Benzoic acid, 4-[[7-hydroxy-2-methyl-8-[[methyl(phenylmethyl)amino]methyl]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, methyl ester

• Inchi： 1S/C27H25NO6/c1-17-25(34-20-11-9-19(10-12-20)27(31)32-3)24(30)21-13-14-23(29)22(26(21)33-17)16-28(2)15-18-7-5-4-6-8-18/h4-14,29H,15-16H2,1-3H3
• InChI Key： FKKYOAOGEUZDPO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN(C)CC4=CC=CC=C4)=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate

Methyl 4-[(8-{[Benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate (CAS No. 724741-00-8): A Comprehensive Overview

Methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate (CAS No. 724741-00-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chromenone derivative, exhibits a unique structure that combines aromatic, heterocyclic, and ester functionalities. Its intricate molecular architecture makes it a valuable candidate for various biological and pharmacological studies.

The core structure of methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate is characterized by a chromenone moiety, which is a six-membered ring fused to a benzene ring. The presence of the hydroxy and methyl groups at specific positions on the chromenone ring, along with the benzyl(methyl)amino substituent, imparts unique chemical and biological properties to the molecule. These features have been extensively studied for their potential therapeutic applications.

Recent research has highlighted the potential of methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate in various biological systems. Studies have shown that this compound exhibits significant antioxidant activity, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that the compound may have potential applications in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-oxo-4H-chromen-3-yl)oxy]benzoate has also been explored in preclinical models. Animal studies have shown that this compound can cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) disorders. Its ability to modulate neurotransmitter levels and reduce oxidative stress in brain tissues has been linked to potential neuroprotective effects, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the synthetic accessibility of methyl 4-[(8-{[benzyl(methyl)amino]methyl}-7-hydroxy-2-methyl-4-o xo - 4 H - c h r o m e n - 3 - y l ) o x y ] b e n z o a t e has been optimized through various synthetic routes, allowing for efficient large-scale production. This is crucial for advancing its development into clinical trials and eventual therapeutic use. Researchers have reported several synthetic methods that yield high purity and yield, ensuring consistent quality for further biological evaluations.

The safety profile of methyl 4-[ (8-{ [benzyl(m eth yl)a m i n o ] m e t h y l } - 7 - h y d r o x y - 2 - m e t h y l - 4 - o x o - 4 H - c h r o m e n - 3 - y l ) o x y ] b e n z o a t e has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe human use.

In conclusion, methyl 4-[ (8-{ [benzyl(m eth yl)a m i n o ] m e t h y l } - 7 - h y d r o x y - 2 - m e t h y l - 4 - o x o - 4 H - c h r o m e n - 3 - y l ) o x y ] b e n z o a t e (CAS No. 724741-00-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its antioxidant, anti-inflammatory, and neuroprotective properties, makes it an attractive candidate for further research and development in the pharmaceutical industry.